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Compound of Interest

Compound Name:
Boc-alpha-methyl-D-4-

fluorophenylalanine

CAS No.: 889113-64-8

Cat. No.: B582032

Get Quote

Executive Summary: Immediate Action Plan
Boc-alpha-methyl-D-4-fluorophenylalanine requires specific handling not merely as an

organic solid, but as a Halogenated Organic Waste with potential Pressure Generation

Hazards.[1][2]

Primary Waste Stream: Halogenated Organic Solid (due to Fluorine content).

Critical Incompatibility: Strong Acids (e.g., TFA, HCl).[2][3] Contact triggers deprotection,

releasing isobutylene gas and CO₂, which can rupture sealed waste containers.[2]

RCRA Classification (USA): Not P- or U-listed, but must be characterized for

ignitability/toxicity if in solution.[2] Treat as Hazardous Waste due to halogen content.[4][5]

Part 1: Chemical Identity & Hazard Profiling
To dispose of this compound safely, one must understand the two functional groups that drive

its waste profile: the Boc protecting group and the Fluorine atom.
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The "Boc" Hazard (Pressure Risk)
The tert-butyloxycarbonyl (Boc) group is acid-labile. In peptide synthesis, this is a feature; in

waste disposal, it is a hazard.[2]

Mechanism: Upon contact with acids (common in peptide waste streams containing

Trifluoroacetic acid), the Boc group cleaves.[2][6]

Reaction:

[1]

Risk: If Boc-protected amino acids are discarded into a waste container containing acidic

residues and immediately capped, the rapid evolution of isobutylene and CO₂ can pressurize

the vessel, leading to explosion or cap failure.[2]

The "Fluoro" Hazard (Regulatory & Cost)
The presence of the 4-Fluorine atom shifts this from "General Organic Waste" to Halogenated

Waste.

Incineration: Halogenated compounds require higher incineration temperatures to prevent

the formation of acid gases (HF) and dioxins.

Cost Implication: Mixing this fluorinated solid with non-halogenated solvents (like

Acetone/Methanol) upgrades the entire container to "Halogenated Waste," significantly

increasing disposal costs.[2][7]

Physical & Chemical Properties Table[1]
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Property Data Disposal Implication

CAS Number
1217754-68-1 (Generic

analog)
Use for waste manifesting.[1]

Physical State White to off-white powder
Dispose as solid waste unless

dissolved.[1]

Molecular Formula
High Carbon/Nitrogen content;

combustible.[1]

Solubility
Soluble in organic solvents

(DCM, DMF)

If dissolved, segregate by

solvent type.[1][2]

Stability Acid Sensitive
DO NOT MIX with acidic waste

streams.[1]

Hazard Class Irritant (Skin/Eye), H315, H319
Standard PPE (Gloves,

Goggles) required.[1][2]

Part 2: Pre-Disposal Stabilization & Segregation
Trustworthiness requires self-validating systems.[1] Before disposal, verify the state of your

waste.

The "Acid Check" Protocol
Before adding Boc-alpha-methyl-D-4-fluorophenylalanine to any liquid waste container:

Dip Test: Use a pH strip to test the receiving waste container.

Validation: If pH < 4, DO NOT ADD the Boc-amino acid directly.[2]

Neutralization: If you must combine them, neutralize the waste stream first with Sodium

Bicarbonate until pH 6-8, or dispose of the solid in a separate solid waste container.[2]

Segregation Logic
Stream A (Preferred): Solid Waste Bin (Halogenated).
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Stream B (Solutions): Liquid Waste Carboy (Halogenated Solvents).

Stream C (Forbidden): Biohazard bags (Red bag) or Regular Trash.

Part 3: The Disposal Workflow (Step-by-Step)
Visual Decision Tree
The following diagram outlines the logical flow for disposing of Boc-alpha-methyl-D-4-
fluorophenylalanine to ensure safety and compliance.
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Legend

Start: Waste Generation
(Boc-alpha-methyl-D-4-fluorophenylalanine)

Is the waste Solid or Liquid?

Liquid Solution

Liquid

Solid Powder/Residue

Solid

CRITICAL CHECK:
Is the solution Acidic (pH < 4)?

Neutralize with NaHCO3
Allow gas to vent

Yes (Risk of Gas)

Does it contain
Halogenated Solvents (DCM, etc)?

No

Dispose in:
HALOGENATED SOLVENT Carboy

Yes

Dispose in:
HALOGENATED SOLVENT Carboy
(Fluorine atom contaminates stream)

No

Is it mixed with
Silica/Celite?

Dispose in:
HALOGENATED SOLID Waste Bin

(Double Bagged)

Yes/No

Decision Point Critical Safety Step Final Disposal

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating fluorinated Boc-amino acid waste to prevent pressure

buildup and ensure regulatory compliance.

Detailed Protocol
Scenario A: Disposing of Pure Solid (Expired/Excess Reagent)

PPE: Wear nitrile gloves, lab coat, and safety glasses.[2]

Container: Select a wide-mouth HDPE jar labeled "Hazardous Waste: Solid Halogenated

Organic."

Transfer: Transfer the powder carefully to avoid dust generation. If dust is visible, work inside

a fume hood.[2]

Labeling: List the full chemical name. Do not use abbreviations like "Boc-Phe(F)-OH" alone;

write "Boc-alpha-methyl-D-4-fluorophenylalanine."[1]

Tagging: Check the "Halogenated" box on your institution's waste tag.

Scenario B: Disposing of Reaction Mixtures (Liquid)
Quench: Ensure no active coupling reagents (e.g., EDC, HATU) remain active.[2]

pH Adjustment: Check pH. If acidic (e.g., after a workup with dilute HCl), neutralize to pH 7.

[2] Wait 15 minutes to ensure no delayed gas evolution occurs.

Consolidation: Pour into the "Halogenated Solvent Waste" carboy.

Note: Even if the solvent is Ethanol (non-halogenated), the dissolved fluorinated amino

acid makes the mixture halogenated waste.

Cap Management: Use a vented cap (Eco-Funnel) if available. If using a standard cap,

ensure the container is not filled >90% to allow headspace for thermal expansion.[2]

Part 4: Regulatory Compliance & Documentation[8]
US EPA (RCRA) Considerations
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While this specific molecule is not P-listed or U-listed, it falls under the "Mixture Rule" and

"Derived-from Rule" when in solution.[2]

Characteristic Waste: If dissolved in flammable solvents (Flash point < 60°C), it carries waste

code D001 (Ignitable).[2]

Halogenated Solvents: If dissolved in Methylene Chloride, it carries F002.[2]

Toxic Characteristic: While not standard, fluorinated organics are often flagged for D022

(Chloroform-like) scrutiny in some jurisdictions, though usually processed as generic

halogenated waste.[2]

Labeling Template
Copy and paste this text for your waste container label:

CONTENTS: Boc-alpha-methyl-D-4-fluorophenylalanine HAZARDS: Irritant, Combustible. [1]

[2] CONSTITUENTS: 100% Halogenated Organic Solid. WARNING: DO NOT MIX WITH

ACIDS. Generates Gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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